Cas no 851408-18-9 (3-cyclopentyl-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide)

• Product Name: 3-cyclopentyl-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide
• CAS No: 851408-18-9
• MF: C₂₁H₂₈N₂O₂
• MW: 340.459225654602
• CID: 6088524
• Update Time: 2025-06-08

3-cyclopentyl-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide
• Cyclopentanepropanamide, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-

• Inchi： 1S/C21H28N2O2/c1-14-7-9-17-13-18(21(25)23-20(17)15(14)2)11-12-22-19(24)10-8-16-5-3-4-6-16/h7,9,13,16H,3-6,8,10-12H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key： DMHHKSLMUCAGRG-UHFFFAOYSA-N
• SMILES： C1(CCC(NCCC2=CC3=C(NC2=O)C(C)=C(C)C=C3)=O)CCCC1

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 594.0±50.0 °C(Predicted)
• pka: 11.68±0.70(Predicted)

Additional information on 3-cyclopentyl-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide

Introduction to 3-cyclopentyl-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide (CAS No. 851408-18-9)

The compound 3-cyclopentyl-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide, identified by its CAS number 851408-18-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological applications. The presence of a cyclopentyl moiety and a 7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl substituent suggests unique electronic and steric properties that may contribute to its biological activity.

Recent studies in the domain of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The quinoline derivatives, such as the one featured in this compound, are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural modification of these derivatives often leads to enhanced efficacy and reduced toxicity, making them attractive candidates for further investigation.

In particular, the 3-cyclopentyl-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide structure combines the favorable pharmacokinetic properties of the cyclopentyl group with the bioisosteric advantages of the quinoline scaffold. This combination has been explored in various research endeavors to optimize drug-like characteristics such as solubility, metabolic stability, and target binding affinity. The dimethyl substitution at the 7 and 8 positions of the quinoline ring further modulates the electronic distribution, potentially influencing both the reactivity and selectivity of the compound.

Advances in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with tailored properties. The molecular modeling of 3-cyclopentyl-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide has revealed promising binding interactions with several biological targets. These interactions are critical for understanding its mechanism of action and for guiding further structural optimization.

The synthesis of this compound involves multi-step organic transformations that require careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, enabling scalable production for preclinical studies. Techniques such as catalytic hydrogenation and protecting group strategies are commonly employed to construct the complex framework of this molecule.

Preclinical investigations have begun to elucidate the pharmacological profile of 3-cyclopentyl-N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylpropanamide. Initial findings suggest that it exhibits significant activity against certain disease models without notable side effects. These results are particularly encouraging given the growing demand for safer and more effective therapeutic options. The compound's ability to modulate key biological pathways makes it a promising candidate for treating a variety of conditions.

The development of novel drugs is a complex process that requires extensive collaboration across multiple disciplines. Researchers in organic chemistry, medicinal chemistry, pharmacology, and bioinformatics all play crucial roles in bringing new compounds like this one from discovery to clinical application. The integration of interdisciplinary approaches has accelerated progress in drug development over recent years.

Future studies on 3-cyclopentyl-N-2-(7,8-dimethyl-2-oxyo-piperidinone) may focus on refining its pharmacological properties through structural analogs or exploring new therapeutic indications. The versatility of quinoline derivatives ensures that this class of compounds will continue to be a cornerstone in medicinal chemistry research. As our understanding of biological systems grows more sophisticated, so too will our ability to design molecules that precisely target disease mechanisms.

The regulatory landscape for new drug approvals is stringent but essential for ensuring patient safety and efficacy. Companies investing in research like this must navigate rigorous testing protocols before their compounds can reach clinical trials. However, the potential rewards—new treatments that improve quality-of-life—are well worth these challenges.

In conclusion,851408_18_9 represents a compelling example of how structural innovation can lead to novel therapeutics. Its unique combination of chemical features positions it as a valuable asset in ongoing drug discovery efforts. As research progresses,3-cyclopentyl-N_(_7_8-Dimethy)-(_Ethylpropanamid) will undoubtedly continue to generate interest among scientists seeking next-generation pharmaceuticals.